Cas no 2228240-74-0 (2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228240-74-0
• MF: C₉H₁₂F₂N₂S
• MW: 218.266787528992
• CID: 6034831
• PubChem ID: 165852889
• Update Time: 2025-06-14

2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine
• EN300-1966085
• 2228240-74-0

• Inchi： 1S/C9H12F2N2S/c1-9(12,8(10)11)6-4-14-7(13-6)5-2-3-5/h4-5,8H,2-3,12H2,1H3
• InChI Key： RPTXZDZRGQBIMM-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C(F)F)N)N=C1C1CC1

Computed Properties

• Exact Mass: 218.06892589g/mol
• Monoisotopic Mass: 218.06892589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine

Recent Advances in the Study of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine (CAS: 2228240-74-0)

The compound 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine (CAS: 2228240-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and difluoropropan-2-amine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential clinical development.

One of the key areas of interest is the compound's role as a modulator of glutamate receptors, specifically the metabotropic glutamate receptor subtype 2 (mGluR2). Preclinical studies have demonstrated that 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine exhibits high selectivity and potency in activating mGluR2, which is implicated in neuropsychiatric disorders such as schizophrenia and anxiety. The difluoropropan-2-amine moiety is believed to enhance the compound's blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

Recent synthetic advancements have optimized the production of this compound, improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route, which significantly reduced the number of steps and increased enantiomeric purity. This breakthrough is expected to facilitate large-scale production for further preclinical and clinical evaluations.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in rodent models of anxiety, administration of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine resulted in significant reductions in anxiety-like behaviors without observable sedative effects. These findings suggest a favorable therapeutic window, making it a promising candidate for further development.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential drug-drug interactions, requires further elucidation. Ongoing research aims to address these gaps, with a focus on optimizing dosing regimens and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-1,1-difluoropropan-2-amine represents a promising therapeutic agent with significant potential in CNS disorders. Continued research into its mechanisms of action, synthetic optimization, and preclinical validation will be critical to its success in the drug development pipeline.